Ethyl 2-amino-3-(2,3-dichloro-6-nitrophenyl)propanoate
Overview
Description
Ethyl 2-amino-3-(2,3-dichloro-6-nitrophenyl)propanoate, also known as EDNP, is an organophosphorus compound that has been widely used in a variety of scientific applications. EDNP is a colorless solid that is soluble in water and can be used in a variety of reactions, including synthesis, catalysis, and as a reagent in organic synthesis. EDNP has been used extensively in the study of enzymatic reactions, in the synthesis of pharmaceuticals, and in the development of new catalysts.
Scientific Research Applications
1. Pharmacology: Drug Development
Ethyl 2-amino-3-(2,3-dichloro-6-nitrophenyl)propanoate may serve as a precursor in the synthesis of various pharmacologically active molecules. Its structure could be utilized to create compounds with potential antiviral, anti-inflammatory, and analgesic properties . The nitro group, in particular, can undergo reduction to an amine, which can then be linked to other pharmacophores to enhance drug efficacy.
2. Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound could be used to study enzyme-substrate interactions due to its unique structural features. It may act as an inhibitor for certain enzymes, providing insights into enzyme mechanisms and aiding in the design of enzyme inhibitors that could be used as therapeutic agents .
3. Agriculture: Plant Growth Regulation
Derivatives of Ethyl 2-amino-3-(2,3-dichloro-6-nitrophenyl)propanoate might mimic the activity of plant hormones like indole-3-acetic acid, influencing plant growth and development. Research in this area could lead to the development of new agrochemicals that regulate plant growth .
4. Environmental Science: Pollutant Degradation
This compound could be investigated for its potential role in the biodegradation of environmental pollutants. Its chemical structure suggests that it could interact with pollutants, possibly leading to their breakdown and aiding in bioremediation efforts .
5. Medicine: Therapeutic Agent Synthesis
The compound’s ability to be modified chemically makes it a valuable candidate for the synthesis of therapeutic agents. Its derivatives could be explored for their medicinal properties, including anticancer and antimicrobial activities .
6. Industry: Material Science
In the industrial sector, Ethyl 2-amino-3-(2,3-dichloro-6-nitrophenyl)propanoate could be used in the synthesis of novel materials. Its robust structure could contribute to the development of materials with specific properties for use in various applications .
properties
IUPAC Name |
ethyl 2-amino-3-(2,3-dichloro-6-nitrophenyl)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12Cl2N2O4/c1-2-19-11(16)8(14)5-6-9(15(17)18)4-3-7(12)10(6)13/h3-4,8H,2,5,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CACAWAGRUHJJLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=C(C=CC(=C1Cl)Cl)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12Cl2N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-amino-3-(2,3-dichloro-6-nitrophenyl)propanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7,16-Dioxa-2-azabicyclo[11.2.1]hexadec-1-en-8-one,10-[(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-6-ethyl-4,5-dihydroxy-3,5,9,11,13,15-hexamethyl-12-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-,(1Z,3R,4R,5S,6R,9R,10S,11S,12R,13R,15R)-](/img/structure/B601488.png)
![2-(4-Fluorophenyl)-8,8-dimethyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine](/img/structure/B601503.png)